Cas no 669699-05-2 ((6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone)

(6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone structure
669699-05-2 structure
Product Name:(6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone
CAS No:669699-05-2
MF:C10H6ClN3O
MW:219.627140522003
CID:1115730
PubChem ID:71368883
Update Time:2025-04-20

(6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone Chemical and Physical Properties

Names and Identifiers

    • (6-chloro-3-pyridazinyl)-2-pyridinyl-Methanone
    • (6-chloropyridazin-3-yl)-pyridin-2-ylmethanone
    • (6-Chloropyridazin-3-yl)(pyridin-2-yl)methanone
    • 669699-05-2
    • DTXSID20791928
    • Inchi: 1S/C10H6ClN3O/c11-9-5-4-8(13-14-9)10(15)7-3-1-2-6-12-7/h1-6H
    • InChI Key: UWMHMCKALLOOFE-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(C2C=CC=CN=2)=O)N=N1

Computed Properties

  • Exact Mass: 219.0199395g/mol
  • Monoisotopic Mass: 219.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.7Ų
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